4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)-N-ethylpiperazine-1-carbothioamide
CAS No.: 496777-26-5
Cat. No.: VC7647288
Molecular Formula: C21H24N4O2S
Molecular Weight: 396.51
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 496777-26-5 |
|---|---|
| Molecular Formula | C21H24N4O2S |
| Molecular Weight | 396.51 |
| IUPAC Name | 4-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl]-N-ethylpiperazine-1-carbothioamide |
| Standard InChI | InChI=1S/C21H24N4O2S/c1-2-22-21(28)24-12-9-23(10-13-24)11-14-25-19(26)16-7-3-5-15-6-4-8-17(18(15)16)20(25)27/h3-8H,2,9-14H2,1H3,(H,22,28) |
| Standard InChI Key | LQVUICBIYAIMCC-UHFFFAOYSA-N |
| SMILES | CCNC(=S)N1CCN(CC1)CCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O |
Introduction
The compound 4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)-N-ethylpiperazine-1-carbothioamide is a complex organic molecule featuring a unique azatricyclo structure integrated with a piperazine ring and a carbothioamide functional group. This compound belongs to the broader class of heterocyclic compounds, which are known for their diverse biological activities and applications in medicinal chemistry.
Synthesis
The synthesis of such complex molecules typically involves multi-step organic synthesis techniques. While specific details for this compound are not readily available, similar compounds often require the use of catalysts (e.g., Lewis acids) and controlled conditions (temperature, pressure) to achieve high yields and purity. Characterization techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure at each step.
Data Table: Comparison of Similar Compounds
| Compound | Molecular Structure Features | Potential Applications |
|---|---|---|
| Ethyl 5-acetyl-2-(4-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}butanamido)-4-methylthiophene-3-carboxylate | Thiophene ring, amide, dioxo moiety | Drug development |
| N-(cyclohexylmethyl)-2-[4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}ethyl)piperazin-1-yl]acetamide | Piperazine ring, acetamide group | Medicinal chemistry |
| 4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)-N-ethylpiperazine-1-carbothioamide | Piperazine ring, carbothioamide group | Potential biological activity |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume